molecular formula C20H29NO B5111817 N-butyl-6-(2-naphthyloxy)-1-hexanamine

N-butyl-6-(2-naphthyloxy)-1-hexanamine

Cat. No. B5111817
M. Wt: 299.4 g/mol
InChI Key: RKMIFVCLQFSAHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-butyl-6-(2-naphthyloxy)-1-hexanamine, also known as BNPAH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BNPAH is a member of the family of hexanamine compounds, which are known for their stimulant properties.

Mechanism of Action

The exact mechanism of action of N-butyl-6-(2-naphthyloxy)-1-hexanamine is not fully understood, but it is believed to work by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are known to play a crucial role in cognitive function, mood, and behavior.
Biochemical and Physiological Effects:
N-butyl-6-(2-naphthyloxy)-1-hexanamine has been shown to have a range of biochemical and physiological effects in animal models. These effects include increased locomotor activity, enhanced memory consolidation, and improved attention and focus. However, the long-term effects of N-butyl-6-(2-naphthyloxy)-1-hexanamine on the brain and body are not yet fully understood, and further research is needed to determine its safety and efficacy.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-butyl-6-(2-naphthyloxy)-1-hexanamine is its stimulant properties, which make it a useful tool for studying cognitive function and neurochemistry in animal models. However, its potential side effects and limited availability may pose challenges for researchers.

Future Directions

There are several future directions for research on N-butyl-6-(2-naphthyloxy)-1-hexanamine. One area of interest is the development of novel drugs based on the structure of N-butyl-6-(2-naphthyloxy)-1-hexanamine. Another area of research is the investigation of the long-term effects of N-butyl-6-(2-naphthyloxy)-1-hexanamine on the brain and body. Additionally, further studies are needed to determine the optimal dosage and administration of N-butyl-6-(2-naphthyloxy)-1-hexanamine for different applications. Overall, N-butyl-6-(2-naphthyloxy)-1-hexanamine has the potential to be a valuable tool for research in various fields, but further studies are needed to fully understand its properties and applications.

Synthesis Methods

The synthesis of N-butyl-6-(2-naphthyloxy)-1-hexanamine can be achieved through a multi-step process involving the reaction of n-butylamine with 2-naphthol, followed by the reaction of the resulting product with 1-bromohexane. The final product is purified through recrystallization to obtain N-butyl-6-(2-naphthyloxy)-1-hexanamine in a high yield.

Scientific Research Applications

N-butyl-6-(2-naphthyloxy)-1-hexanamine has been studied for its potential application in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, N-butyl-6-(2-naphthyloxy)-1-hexanamine has been shown to enhance cognitive performance and improve memory consolidation in animal models. In pharmacology, N-butyl-6-(2-naphthyloxy)-1-hexanamine has been investigated for its potential as a treatment for attention deficit hyperactivity disorder (ADHD) due to its stimulant properties. In medicinal chemistry, N-butyl-6-(2-naphthyloxy)-1-hexanamine has been studied for its potential as a lead compound for the development of novel drugs.

properties

IUPAC Name

N-butyl-6-naphthalen-2-yloxyhexan-1-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H29NO/c1-2-3-14-21-15-8-4-5-9-16-22-20-13-12-18-10-6-7-11-19(18)17-20/h6-7,10-13,17,21H,2-5,8-9,14-16H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RKMIFVCLQFSAHA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCNCCCCCCOC1=CC2=CC=CC=C2C=C1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H29NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

299.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-butyl-6-(2-naphthyloxy)-1-hexanamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.